(E)-3-anthracen-9-yl-2-cyano-N-cyclohexylprop-2-enamide

• IUPAC Name: (E)-3-anthracen-9-yl-2-cyano-N-cyclohexylprop-2-enamide
• InChI: InChI=1S/C24H22N2O/c25-16-19(24(27)26-20-10-2-1-3-11-20)15-23-21-12-6-4-8-17(21)14-18-9-5-7-13-22(18)23/h4-9,12-15,20H,1-3,10-11H2,(H,26,27)/b19-15+
• InChI Key: IZHATYUECLDGIY-XDJHFCHBSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C(=CC2=C3C=CC=CC3=CC4=CC=CC=C42)C#N
• Isomeric SMILES: C1CCC(CC1)NC(=O)/C(=C/C2=C3C=CC=CC3=CC4=CC=CC=C42)/C#N
• Molecular Formula: C24H22N2O
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It often requires knowledge of organic chemistry and the ability to interpret chemical equations.

Molecular Structure Analysis

The molecular structure can be analyzed using various techniques such as X-ray crystallography, NMR spectroscopy, and computational methods. The structure gives insight into the compound’s properties and reactivity.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the mechanisms of these reactions and the conditions under which they occur.

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, solubility, density, and reactivity can be determined through various experimental techniques.

Mechanism of Action

If the compound is a drug or has some biological activity, its mechanism of action needs to be studied. This usually involves biological assays and possibly in vivo studies.

Safety and Hazards

The safety and hazards associated with a compound are usually determined through toxicological studies. Material Safety Data Sheets (MSDS) provide information on handling, storage, and disposal.

Future Directions

Future directions could include potential applications of the compound, further studies needed to fully understand its properties, or the development of new synthesis methods.